2-Formyl-4-(trifluoromethyl)thiazole-5-carboxylic acid

Specification

• Molecular Formula: C6H2F3NO3S
• Molecular Weight: 225.15 g/mol
• IUPAC Name: 2-formyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
• Standard InChI: InChI=1S/C6H2F3NO3S/c7-6(8,9)4-3(5(12)13)14-2(1-11)10-4/h1H,(H,12,13)
• Standard InChI Key: PEHXRUDZSFWJHJ-UHFFFAOYSA-N
• Canonical SMILES: C(=O)C1=NC(=C(S1)C(=O)O)C(F)(F)F

Introduction

2-Formyl-4-(trifluoromethyl)thiazole-5-carboxylic acid is a heterocyclic organic compound featuring a thiazole ring, which is a five-membered ring containing sulfur and nitrogen. This compound is notable for its functional groups, including a formyl group at position 2, a trifluoromethyl group at position 4, and a carboxylic acid group at position 5. It has significant potential in medicinal chemistry and organic synthesis due to its diverse chemical properties.

Synthesis Methods

The synthesis of 2-formyl-4-(trifluoromethyl)thiazole-5-carboxylic acid can be achieved through several methods involving complex organic reactions:

• Reaction with Hydrochloric Acid: One method involves reacting 2-(1,3-dioxolan-2-yl)thiazole-5-carboxylic acid with hydrochloric acid and acetone followed by purification techniques like column chromatography.

These methods require precise conditions and catalysts to ensure selectivity towards the desired product.

Biological Activities

Thiazoles are known for their diverse biological activities, including antimicrobial and antifungal properties. While specific biological activities of 2-formyl-4-(trifluoromethyl)thiazole-5-carboxylic acid are not extensively documented in available literature, thiazoles generally have shown promise in various therapeutic areas:

Potential Therapeutic Applications

Given the broad range of activities associated with thiazoles, compounds like 2-formyl-4-(trifluoromethyl)thiazole-5-carboxylic acid could serve as valuable intermediates or building blocks for developing drugs targeting specific diseases.

Examples from Related Thiazoles

Other thiazoles have demonstrated significant therapeutic potential:

• A study on another derivative showed anti-diabetic effects through antioxidant mechanisms.

• Some derivatives exhibit anticancer activity based on structural modifications that enhance interaction with cellular targets.